Cas no 1805329-20-7 (3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide
• CAS No: 1805329-20-7
• MF: C₆H₆F₂N₂O₄S
• MW: 240.184647083282
• CID: 4917248
• Update Time: 2025-06-25

3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide
• 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H6F2N2O4S/c7-5(8)3-4(12)2(11)1-10-6(3)15(9,13)14/h1,5,11H,(H,10,12)(H2,9,13,14)
• InChI Key： BOEQKSQMXRDLEB-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)F)C(C(=CN1)O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: -0.6
• Topological Polar Surface Area: 118

Additional information on 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide

3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide: A Promising Compound in Medicinal Chemistry

3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide (CAS No. 1805329-20-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a difluoromethyl group, hydroxyl groups, and a sulfonamide moiety. These functional groups contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The difluoromethyl group is particularly noteworthy as it has been shown to enhance the metabolic stability and pharmacokinetic properties of various compounds. In recent studies, this group has been associated with improved oral bioavailability and reduced susceptibility to metabolic degradation, which are crucial factors for the development of effective drugs. The presence of hydroxyl groups in the molecule further enhances its solubility and reactivity, making it more amenable to various chemical modifications and biological interactions.

The sulfonamide moiety is a well-known functional group in medicinal chemistry, often utilized for its antibacterial and antifungal properties. However, recent research has expanded its applications to include anti-inflammatory, antidiabetic, and anticancer activities. In the context of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide, the sulfonamide group may play a critical role in modulating specific biological pathways and targets, thereby contributing to its therapeutic potential.

One of the key areas of interest for this compound is its potential as an anticancer agent. Preliminary studies have shown that 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide exhibits significant cytotoxic activity against various cancer cell lines. Specifically, it has been found to induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression. These findings suggest that this compound could be a promising lead for the development of novel anticancer drugs.

In addition to its anticancer properties, 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide has also shown promise in the treatment of inflammatory diseases. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are major mediators of inflammation. This anti-inflammatory activity could make it a valuable therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide has been extensively studied to understand its behavior in biological systems. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide, several research groups have initiated preclinical studies using animal models. These studies aim to evaluate the compound's efficacy in vivo and assess its safety profile. Preliminary results from these studies have been promising, with the compound demonstrating significant therapeutic effects without causing severe adverse reactions.

In conclusion, 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-sulfonamide (CAS No. 1805329-20-7) is a promising compound with a unique combination of structural features that confer multiple biological activities. Its potential as an anticancer agent and anti-inflammatory drug makes it a valuable candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes in various disease conditions.